Cas no 2172111-90-7 (4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2172111-90-7
• MF: C₁₃H₁₅N₃S
• MW: 245.343301057816
• CID: 6254722
• PubChem ID: 165523775
• Update Time: 2025-05-26

4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• EN300-1274692
• 2172111-90-7

• Inchi： 1S/C13H15N3S/c1-4-10(3)16-12(14-15-13(16)17)11-7-5-6-9(2)8-11/h4-8,10H,1H2,2-3H3,(H,15,17)
• InChI Key： CXEFTZNYCXBQKR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1C(C=C)C

Computed Properties

• Exact Mass: 245.09866866g/mol
• Monoisotopic Mass: 245.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2172111-90-7) and Its Emerging Applications in Chemical Biology

The compound 4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2172111-90-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic thiol derivative combines a unique structural framework with a rich chemical reactivity that has garnered interest from researchers exploring novel therapeutic agents and biochemical probes.

The molecular structure of this compound features a 1,2,4-triazole core, a scaffold well-documented for its versatility in medicinal chemistry. The triazole ring is particularly noteworthy for its ability to participate in hydrogen bonding, metal coordination, and various post-translational modifications, making it an attractive component in drug design. The presence of a but-3-enyl group (allyl substituent) at the 4-position introduces a degree of lipophilicity and conformational flexibility, which can influence both the compound's solubility and its interaction with biological targets. Additionally, the 3-methylphenyl (methylbenzene) moiety at the 5-position adds another layer of structural complexity, potentially modulating electronic properties and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled deeper insights into the interactions of such complex molecules with biological systems. Studies suggest that the thiol group (-SH) at the 3-position of the triazole ring is particularly reactive, making it a promising site for covalent modifications or disulfide bond formation—mechanisms that are increasingly exploited in drug development to enhance target engagement and improve pharmacokinetic profiles.

In the context of drug discovery, this compound has been explored as a potential scaffold for inhibiting enzymes involved in inflammatory pathways. The 1,2,4-triazole moiety is known to exhibit anti-inflammatory properties in several preclinical models, partly due to its ability to modulate cyclooxygenase (COX) and lipoxygenase (LOX) activities. Preliminary computational studies indicate that 4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol may interact with key residues in these enzyme active sites through a combination of hydrogen bonding and hydrophobic interactions. This aligns with emerging trends in medicinal chemistry where hybrid molecules incorporating multiple pharmacophoric elements are designed to achieve synergistic effects.

Moreover, the compound's reactivity as a thiol derivative opens avenues for its use as a biochemical probe or intermediate in synthetic chemistry. Thiols are widely recognized for their ability to form stable disulfide bonds with protein cysteine residues, allowing researchers to investigate protein structure-function relationships or develop targeted protein degradation strategies. The allyl group further extends possibilities for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, enabling the construction of more elaborate derivatives with tailored biological activities.

Emerging research also highlights the potential of this molecule as an antioxidant or radical scavenger. The combination of an aromatic ring system and a reactive thiol suggests that it may be capable of neutralizing reactive oxygen species (ROS) or peroxynitrites—a mechanism relevant to oxidative stress-related diseases such as neurodegenerative disorders or cardiovascular pathologies. While experimental validation is still needed, theoretical calculations predict favorable redox properties that could underpin such antioxidant activity.

The synthesis of this compound presents an interesting challenge due to its multi-component nature. Current synthetic approaches typically involve sequential functionalization of the triazole core followed by introduction of the allyl and phenyl substituents. Advances in flow chemistry have recently enabled more efficient preparation methods for such heterocyclic compounds on scale-up conditions while maintaining high purity standards—a development crucial for industrial applications.

In conclusion,4-(but-3-en-2-yl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2172111-90-7) stands out as a structurally intriguing molecule with broad implications across chemical biology and drug discovery fields. Its unique combination of pharmacophoric elements—particularly the reactive thiol group embedded within an optimized heterocyclic framework—positions it as a valuable candidate for further exploration by academic researchers and pharmaceutical companies alike.